Cas no 12582-61-5 (Iron (III) meso-tetraphenylporphine-µ-oxo dimer)

• Product Name: Iron (III) meso-tetraphenylporphine-µ-oxo dimer
• CAS No: 12582-61-5
• MF: C₈₈H₅₈Fe₂N₈O
• MW: 1355.1451420784
• MDL: MFCD00058898
• CID: 86817
• PubChem ID: 11981848
• Update Time: 2025-10-21

Iron (III) meso-tetraphenylporphine-µ-oxo dimer Chemical and Physical Properties

Names and Identifiers

• Iron (III) meso-tetraphenylporphine-μ-oxo dimer
• Ironmesotetraphenylporphineoxodimerpurplextl
• Meso-5,10,15,20-Tetraphenyl-21H,23H-porphineironu-oxodimer
• IRON (III) MESO-TETRAPHENYLPORPHINE-U-OXO DIMER
• [Fe(TPP)]2O
• Iron(III) meso-tetraphenylporphine-&mu
• Iron(III) meso-tetraphenylporphine-?oxo dimer
• Iron(III) Meso-tetraphenylporphine-^M-oxo diMer
• iron(iii) meso-tetraphenylporphine-ae-oxo dimer
• IRON(III) MESO-TETRAPHENYLPORPHINE-M-OXO DIMER
• Iron(III) meso-tetraphenylporphine-mu-oxo dimer
• Iron(III)meso-tetraphenylporphine-oxodimer
• micro
• -oxo dimer
• mu-Oxobis[alpha,beta,gamma,delta-tetraphenylporphyrinato(2-)]diiron
• Iron (III) meso-tetraphenylporphine-µIronmesotetraphenylporphineoxodimerpurplextl
• IRON (III) MESO-TETRAPHENYLPORPHINE-MU-OXO DIMER
• meso-5,10,15,20-Tetraphenyl-21H,23H-porphine iron u-oxo dimer
• MFCD00058898
• 2,7,12,17-tetraphenyl-22-({2,7,12,17-tetraphenyl-21,23,24,25-tetraaza-22-ferrahexacyclo[9.9.3.1(3),?.1(1)(3),(1)?.0?,(2)(3).0(1)?,(2)(1)]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaen-22-yl}oxy)-21,23,24,25-tetraaza-22-ferrahexacyclo[9.9.3.1(3),?.1(1)(3),(1)?.0?,(2)(3).0(1)?,(2)(1)]pentacosa-1,3(25),4,6,8,10,12,14,16(24),17,19-undecaene
• AKOS015911269
• 12582-61-5
• Iron,m-oxobis[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-kn21,kn22,kn23,kn24]di-
• iron(2+);5,10,15,20-tetraphenylporphyrin-22,24-diide;hydrate
• Iron (III) meso-tetraphenylporphine-µ-oxo dimer

• MDL： MFCD00058898
• Inchi： 1S/2C44H28N4.2Fe.H2O/c2*1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;;;/h2*1-28H;;;1H2/q2*-2;2*+2;/b2*41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;;;
• InChI Key： JTFKJCUSDKAMIA-QJIBVACRSA-N
• SMILES： [Fe+2].[Fe+2].O.[N-]1C2C=CC1=C(C1C=CC=CC=1)C1C=CC(=C(C3C=CC=CC=3)C3=CC=C(C(C4C=CC=CC=4)=C4C=CC(C=2C2C=CC=CC=2)=N4)[N-]3)N=1.[N-]1C2C=CC1=C(C1C=CC=CC=1)C1C=CC(=C(C3C=CC=CC=3)C3=CC=C(C(C4C=CC=CC=4)=C4C=CC(C=2C2C=CC=CC=2)=N4)[N-]3)N=1 |c:17,42,73,98,t:5,37,61,93|

Computed Properties

• Exact Mass: 1352.33000
• Monoisotopic Mass: 1354.343230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 99
• Rotatable Bond Count: 8
• Complexity: 2910
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Purple crystal
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 78.39000
• LogP: 12.80220
• Solubility: Not determined
• Vapor Pressure: No data available

Iron (III) meso-tetraphenylporphine-µ-oxo dimer Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Iron (III) meso-tetraphenylporphine-µ-oxo dimer

Exploring the Unique Properties and Applications of Iron (III) meso-tetraphenylporphine-µ-oxo dimer (CAS No. 12582-61-5)

The Iron (III) meso-tetraphenylporphine-µ-oxo dimer, identified by its CAS No. 12582-61-5, is a fascinating metalloporphyrin complex that has garnered significant attention in both academic and industrial research. This compound, often abbreviated as FeTPPO dimer, belongs to the porphyrin family, which is renowned for its role in biological systems such as hemoglobin and chlorophyll. The unique µ-oxo dimer structure of this compound sets it apart, offering exceptional stability and reactivity, making it a valuable candidate for various advanced applications.

One of the most intriguing aspects of Iron (III) meso-tetraphenylporphine-µ-oxo dimer is its electronic and magnetic properties. The iron (III) centers in the dimer are bridged by an oxygen atom, creating a robust framework that facilitates electron transfer processes. This characteristic is particularly relevant in the context of catalysis, where the compound has been explored for oxidation reactions, mimicking natural enzymatic processes. Researchers are increasingly interested in its potential for green chemistry applications, aligning with the global push toward sustainable and environmentally friendly industrial practices.

In recent years, the demand for porphyrin-based materials has surged, driven by their versatility in photodynamic therapy (PDT), sensors, and energy storage systems. The FeTPPO dimer stands out due to its ability to absorb light in the visible spectrum, making it a promising candidate for photocatalysis and solar energy conversion. These applications are particularly timely, as the world seeks alternatives to fossil fuels and explores innovative solutions for renewable energy.

Another area where Iron (III) meso-tetraphenylporphine-µ-oxo dimer shows promise is in the development of molecular electronics and nanotechnology. Its well-defined structure and redox-active properties make it an ideal building block for designing supramolecular assemblies and nanoscale devices. With the rapid advancement of AI-driven material discovery, this compound has been flagged as a potential key player in next-generation electronic components, addressing the need for faster and more efficient technologies.

The synthesis and characterization of CAS No. 12582-61-5 have also been topics of intense study. Advanced techniques such as X-ray crystallography, UV-Vis spectroscopy, and electron paramagnetic resonance (EPR) have been employed to unravel its structural and electronic intricacies. These studies not only enhance our understanding of the compound but also pave the way for its optimization in practical applications. For instance, tweaking the meso-tetraphenylporphine ligand environment can fine-tune its reactivity, offering tailored solutions for specific industrial needs.

From a commercial perspective, the FeTPPO dimer is gaining traction in the pharmaceutical and biotechnology sectors. Its ability to interact with biological molecules opens doors for drug delivery systems and diagnostic tools. Moreover, its compatibility with biodegradable materials aligns with the growing emphasis on eco-friendly medical solutions. As the healthcare industry evolves, compounds like Iron (III) meso-tetraphenylporphine-µ-oxo dimer are poised to play a pivotal role in innovative therapies and diagnostics.

In conclusion, Iron (III) meso-tetraphenylporphine-µ-oxo dimer (CAS No. 12582-61-5) is a multifaceted compound with immense potential across diverse fields. Its unique structural features, coupled with its reactivity and stability, make it a subject of ongoing research and development. Whether in catalysis, energy conversion, or biomedical applications, this compound continues to inspire scientists and engineers alike. As we navigate the challenges of the 21st century, materials like the FeTPPO dimer will undoubtedly contribute to groundbreaking advancements, shaping the future of science and technology.